Cas no 2155621-91-1 (2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid
• CAS No: 2155621-91-1
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6473156
• PubChem ID: 165778948
• Update Time: 2025-05-20

2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid
• 2155621-91-1
• 2-[(but-3-yn-1-yl)(methyl)amino]-1,3-oxazole-4-carboxylic acid
• EN300-1449816

• Inchi： 1S/C9H10N2O3/c1-3-4-5-11(2)9-10-7(6-14-9)8(12)13/h1,6H,4-5H2,2H3,(H,12,13)
• InChI Key： AXWRRFKEHFXMIU-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1N(C)CCC#C

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid (CAS No. 2155621-91-1)

2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid (CAS No. 2155621-91-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique oxazole-carboxylic acid backbone and alkynyl-methylamino side chain, serves as a versatile building block for the synthesis of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in its potential applications, particularly in the development of novel therapeutics targeting inflammation, metabolic disorders, and infectious diseases.

The molecular structure of 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid combines a 1,3-oxazole ring with a carboxylic acid functional group, which enhances its reactivity and binding affinity to biological targets. The presence of the but-3-yn-1-yl moiety further contributes to its utility in click chemistry applications, a rapidly growing area in chemical biology. This compound is often utilized in the synthesis of heterocyclic derivatives, which are critical in the design of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid is its role in addressing current healthcare challenges. For instance, the global rise in antibiotic-resistant infections has spurred demand for innovative antimicrobial agents. Researchers are exploring this compound as a precursor for developing next-generation antibiotics that can overcome resistance mechanisms. Additionally, its potential anti-inflammatory properties make it a candidate for treating chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid offers several advantages. Its alkyne functionality allows for efficient coupling reactions, enabling the rapid assembly of complex molecular architectures. This feature is particularly valuable in high-throughput screening and combinatorial chemistry, where speed and diversity are paramount. Moreover, the compound's stability under various reaction conditions makes it a reliable intermediate in multi-step syntheses.

The growing interest in 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid is also reflected in the scientific literature. Recent studies have highlighted its potential as a scaffold for kinase inhibitors, a class of drugs widely used in cancer therapy. Kinases play a crucial role in cell signaling, and their dysregulation is implicated in numerous cancers. By modifying the oxazole-carboxylic acid core, researchers can tailor the compound's properties to target specific kinases with high selectivity.

Another area of exploration for 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid is its application in agrochemicals. With the increasing demand for sustainable farming practices, there is a need for new crop protection agents that are both effective and environmentally friendly. The compound's structural features make it a promising candidate for developing herbicides and fungicides with novel modes of action, reducing the risk of resistance development in pests and pathogens.

In the context of drug discovery, 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid is often employed in fragment-based drug design (FBDD). This approach involves screening small molecular fragments, such as this compound, to identify weak binders that can be optimized into potent drug candidates. The oxazole ring, in particular, is a privileged structure in medicinal chemistry, frequently found in FDA-approved drugs due to its favorable pharmacokinetic properties.

The commercial availability of 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid (CAS No. 2155621-91-1) has further accelerated its adoption in research and development. Suppliers specializing in fine chemicals and pharmaceutical intermediates offer this compound in various quantities, catering to the needs of academic labs and industrial-scale production. Its relatively straightforward synthesis also contributes to its accessibility, making it a cost-effective option for large-scale applications.

Looking ahead, the versatility of 2-(but-3-yn-1-yl)(methyl)amino-1,3-oxazole-4-carboxylic acid positions it as a key player in the future of chemical innovation. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and materials science. Its unique combination of reactivity, stability, and bioactivity ensures that it will remain a valuable tool for researchers across multiple disciplines.